Cas no 110216-80-3 (4-Amino-1-methyl-1,2-dihydroquinolin-2-one)

• Product Name: 4-Amino-1-methyl-1,2-dihydroquinolin-2-one
• CAS No: 110216-80-3
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 1098806
• PubChem ID: 2786483
• Update Time: 2025-06-14

4-Amino-1-methyl-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-methyl-2(1H)-Quinolinone
• 4-Amino- 1-methyl-2(1H)-chinolon
• EN300-110102
• 110216-80-3
• 4-amino-1-methyl-1,2-dihydroquinolin-2-one
• SCHEMBL11823319
• CS-0222038
• 4-amino-1-methylquinolin-2-one
• AKOS017516547
• 4-Amino-1-methyl-1,2-dihydroquinolin-2-one

• Inchi： 1S/C10H10N2O/c1-12-9-5-3-2-4-7(9)8(11)6-10(12)13/h2-6H,11H2,1H3
• InChI Key： SQTXCJBTIKUMKW-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2N1C)N

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 4-Amino-1-methyl-1,2-dihydroquinolin-2-one

Recent Advances in the Study of 4-Amino-1-methyl-1,2-dihydroquinolin-2-one (CAS: 110216-80-3)

The compound 4-Amino-1-methyl-1,2-dihydroquinolin-2-one (CAS: 110216-80-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its quinolin-2-one core, has shown promising potential in various therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer. Preliminary in vitro studies have demonstrated that 4-Amino-1-methyl-1,2-dihydroquinolin-2-one exhibits selective inhibition against specific kinase targets, making it a candidate for further drug development. Researchers have employed molecular docking and structure-activity relationship (SAR) studies to identify the optimal structural modifications for enhancing its efficacy and reducing off-target effects.

Another significant advancement is the development of novel synthetic routes for 4-Amino-1-methyl-1,2-dihydroquinolin-2-one. Traditional synthetic methods often involve multi-step reactions with low yields and high costs. However, recent publications have reported more efficient and scalable approaches, such as one-pot synthesis and catalytic methods, which improve the overall yield and purity of the compound. These advancements are crucial for facilitating large-scale production and subsequent clinical trials.

In addition to its kinase inhibitory properties, 4-Amino-1-methyl-1,2-dihydroquinolin-2-one has also been investigated for its antimicrobial activity. Studies have shown that the compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens. The mechanism of action appears to involve disruption of microbial cell membranes and inhibition of essential enzymatic processes. These findings suggest potential applications in addressing antibiotic resistance, a growing global health concern.

Despite these promising results, challenges remain in the clinical translation of 4-Amino-1-methyl-1,2-dihydroquinolin-2-one. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic profile. Additionally, ongoing toxicological studies aim to establish safe dosage ranges and identify any adverse effects.

In conclusion, 4-Amino-1-methyl-1,2-dihydroquinolin-2-one (CAS: 110216-80-3) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities and recent synthetic advancements highlight its potential as a lead compound for the development of new therapeutics. Future research should focus on optimizing its pharmacological properties and advancing it through the drug development pipeline to realize its full clinical potential.